Cas no 1763-10-6 (Coenzyme A, S-hexadecanoate)

Coenzyme A, S-hexadecanoate Properties

Names and Identifiers

• Coenzyme A,S-hexadecanoate
• PALMITOYL COENZYME A POTASSIUM SALT
• Palmitoyl Coenzyme A, K salt
• coenzyme A palmitoyl derivative
• Coenzyme A S-palmitate
• Palmitoyl Coenzyme A
• PALMITOYL-COA
• Palmityl coenzyme A
• Palmityl-CoA
• S-palmitoylcoenzyme A
• S-Palmityl-CoA
• S-Palmityl coenzyme A
• Palmityl-CoA
• Palmityl coenzyme A
• Palmitoyl coenzyme A
• Palmitoyl CoA
• Hexadecanoyl-coenzyme A
• Hexadecanoyl-CoA
• Coenzyme A, palmitate (6CI)
• Coenzyme A, S-palmitate (7CI,8CI)
• Coenzyme A, S-hexadecanoate
• palmitoyl-CoA
• s-hexadecanoate CoA
• Coenzyme A, S-hexadecanoate (9CI)
• SCHEMBL366095
• hexadecanoyl CoA
• C00154
• palmitoyl coenzyme A
• S-Palmityl-CoA
• Coenzyme A, S-(hexadecanoate-9,10-t2) (9CI)
• 3'-phosphoadenosine 5'-(3-{(3R)-4-[(3-{[2-(hexadecanoylsulfanyl)ethyl]amino}-3-oxopropyl)amino]-3-hydroxy-2,2-dimethyl-4-oxobutyl} dihydrogen diphosphate)
• (S)-palmitoyl-CoA
• s-hexadecanoic acid
• GTPL6765
• 1763-10-6
• Coenzyme A, palmitate (6CI)
• S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] hexadecanethioate
• Palmityl-Coenzyme A
• C37H66N7O17P3S
• CHEBI:15525
• s-hexadecanoate Coenzyme A
• C37-H66-N7-O17-P3-S
• S-palmitoyl-coenzyme a
• Hexadecanoyl-coenzyme A
• palmityl-CoA
• S-Palmityl coenzyme A
• palmitoyl-Coenzyme A
• LMFA07050360
• Hexadecanoyl coenzyme A
• MNBKLUUYKPBKDU-BBECNAHFSA-N
• palmitoyl CoA
• Coenzyme A, S-palmitate
• D06VTW
• Q28797916
• Hexadecanoyl-CoA
• s-hexadecanoate
• 9H-purin-6-amine, 9-[5-O-[hydroxy[[hydroxy[[(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-[[2-[(1-oxohexadecyl)thio]ethyl]amino]propyl]amino]butyl]oxy]phosphinyl]oxy]phosphinyl]-3-O-phosphono-beta-D-r
• DTXSID701027137
• palmitoyl coenzyme A; (Acyl-CoA); [M+H]+;
• MeSH ID: D010171
• S-{(3R,5S,9R)-1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-3,5-dioxido-10,14-dioxo-2,4,6-trioxa-11,15-diaza-3lambda~5~,5lambda~5~-diphosphaheptadecan-17-yl} hexadecanethioate (non-preferred name)
• CS-0857324
• HY-154922
• Coenzyme A
• +Expand

• InChIKey： MNBKLUUYKPBKDU-BBECNAHFSA-J
• Inchi： InChI=1S/C37H66N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-28(46)65-21-20-39-27(45)18-19-40-35(49)32(48)37(2,3)23-58-64(55,56)61-63(53,54)57-22-26-31(60-62(50,51)52)30(47)36(59-26)44-25-43-29-33(38)41-24-42-34(29)44/h24-26,30-32,36,47-48H,4-23H2,1-3H3,(H,39,45)(H,40,49)(H,53,54)(H,55,56)(H2,38,41,42)(H2,50,51,52)/p-4/t26-,30-,31-,32+,36-/m1/s1
• SMILES： CCCCCCCCCCCCCCCC(SCCNC(CCNC([C@@H](C(COP(OP(OC[C@H]1O[C@@H](N2C=NC3=C(N=CN=C23)N)[C@H](O)[C@@H]1OP([O-])(=O)[O-])(=O)[O-])(=O)[O-])(C)C)O)=O)=O)=O

Computed Properties

• Exact Mass: 1043.30000
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 22
• Rotatable Bond Count: 34
• Monoisotopic Mass: 1005.34487583g/mol
• Heavy Atom Count: 65
• Complexity: 1620
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 389Ų

Experimental Properties

• LogP: 5.94720
• PSA: 421.19000